Cas no 2090849-39-9 ((3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane)
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane is a fluorinated and brominated aromatic sulfide compound with a methoxy substituent, offering versatile reactivity in synthetic chemistry. Its distinct structure, featuring bromine and fluorine at adjacent positions, enhances its utility as a building block for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling selective functionalization. The methoxy group further contributes to electronic modulation, facilitating tailored reactivity in nucleophilic or electrophilic substitutions. This compound is particularly valuable in pharmaceutical and agrochemical research, where halogenated aromatics serve as intermediates for bioactive molecules. Its stability under standard conditions ensures reliable handling and storage, making it a practical choice for complex synthetic pathways.
2090849-39-9 structure
Product Name:(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane
CAS No:2090849-39-9
MF:C8H8BrFOS
MW:251.115923881531
CID:5076512
PubChem ID:131565972
Update Time:2025-05-27
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane Chemical and Physical Properties
Names and Identifiers
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- (3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane
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- Inchi： 1S/C8H8BrFOS/c1-11-6-4-3-5(9)7(10)8(6)12-2/h3-4H,1-2H3
- InChI Key： ZOHICRHBSFIDPY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1F)SC)OC
Computed Properties
- Exact Mass: 249.94633g/mol
- Monoisotopic Mass: 249.94633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 34.5
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022JE6-250mg |
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane |
2090849-39-9 | 95% | 250mg |
$510.00 | 2025-02-17 | |
| Aaron | AR022JE6-500mg |
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane |
2090849-39-9 | 95% | 500mg |
$579.00 | 2025-02-17 |
(3-Bromo-2-fluoro-6-methoxyphenyl)(methyl)sulfane Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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